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Compound of Interest

Compound Name: 4-Methyloxolane-2-carboxylic acid

Cat. No.: B2732494

An In-Depth Technical Guide to 4-Methyloxolane-2-
carboxylic Acid

Abstract: This document provides a comprehensive technical overview of 4-methyloxolane-2-
carboxylic acid, a heterocyclic compound featuring a substituted tetrahydrofuran (oxolane)
ring. This guide details its chemical structure, stereocisomerism, and predicted physicochemical
and spectroscopic properties. Furthermore, it explores potential synthetic strategies and
discusses its relevance in the field of drug development, particularly concerning the roles of
cyclic ethers and carboxylic acid bioisosteres. Detailed, generalized experimental protocols for
its characterization via NMR, IR, and MS are also provided for researchers and scientists.

Chemical Structure and Stereochemistry

4-Methyloxolane-2-carboxylic acid is an organic compound featuring a five-membered
saturated heterocycle containing one oxygen atom, known as an oxolane or tetrahydrofuran
(THF) ring. The ring is substituted at position 2 with a carboxylic acid group (-COOH) and at
position 4 with a methyl group (-CHs).

The structure contains two stereocenters at the C2 and C4 positions. This gives rise to four
possible stereoisomers, existing as two pairs of enantiomers. The relative stereochemistry of
the substituents defines them as either cis (on the same face of the ring) or trans (on opposite

faces).
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* (2R, 4R)-4-methyloxolane-2-carboxylic acid and (2S, 4S)-4-methyloxolane-2-carboxylic
acid are a pair of enantiomers (the trans isomers).

e (2R, 4S)-4-methyloxolane-2-carboxylic acid and (2S, 4R)-4-methyloxolane-2-carboxylic
acid are a pair of enantiomers (the cis isomers).

The relationship between these isomers is critical for drug development, as different
stereoisomers can exhibit vastly different pharmacological and toxicological profiles.
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Reductive Deiodination
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4-Methyloxolane-2-lactone

Hydrolysis
(e.g., ag. NaOH, then H3O")

4-Methyloxolane-2-carboxylic acid
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Drug Optimization Strategy

Parent Drug
(with -COOH)

Replace COOH
\

@ Replacement

Improved Permeability Enhanced Metabolic Stability Reduced Toxicity Retained/Improved Potency
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 To cite this document: BenchChem. [4-methyloxolane-2-carboxylic acid chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2732494#4-methyloxolane-2-carboxylic-acid-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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